Clopidogrel Camphorsulfonate
Clopidogrel Camphorsulfonate
Brand Name:
Vulcanchem
CAS No.:
120202-68-8
VCID:
VC20894456
InChI:
InChI=1S/C16H16ClNO2S.C10H16O4S/c1-20-16(19)15(12-4-2-3-5-13(12)17)18-8-6-14-11(10-18)7-9-21-14;1-9(2)7-3-4-10(9,8(11)5-7)6-15(12,13)14/h2-5,7,9,15H,6,8,10H2,1H3;7H,3-6H2,1-2H3,(H,12,13,14)/t;7?,10-/m.0/s1
SMILES:
CC1(C2CCC1(C(=O)C2)CS(=O)(=O)O)C.COC(=O)C(C1=CC=CC=C1Cl)N2CCC3=C(C2)C=CS3
Molecular Formula:
C26H32ClNO6S2
Molecular Weight:
554.1 g/mol
Clopidogrel Camphorsulfonate
CAS No.: 120202-68-8
Cat. No.: VC20894456
Molecular Formula: C26H32ClNO6S2
Molecular Weight: 554.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 120202-68-8 |
|---|---|
| Molecular Formula | C26H32ClNO6S2 |
| Molecular Weight | 554.1 g/mol |
| IUPAC Name | [(1R)-7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl]methanesulfonic acid;methyl 2-(2-chlorophenyl)-2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetate |
| Standard InChI | InChI=1S/C16H16ClNO2S.C10H16O4S/c1-20-16(19)15(12-4-2-3-5-13(12)17)18-8-6-14-11(10-18)7-9-21-14;1-9(2)7-3-4-10(9,8(11)5-7)6-15(12,13)14/h2-5,7,9,15H,6,8,10H2,1H3;7H,3-6H2,1-2H3,(H,12,13,14)/t;7?,10-/m.0/s1 |
| Standard InChI Key | XEENARPWPCQXST-UAHUKZOTSA-N |
| Isomeric SMILES | CC1(C2CC[C@@]1(C(=O)C2)CS(=O)(=O)O)C.COC(=O)C(C1=CC=CC=C1Cl)N2CCC3=C(C2)C=CS3 |
| SMILES | CC1(C2CCC1(C(=O)C2)CS(=O)(=O)O)C.COC(=O)C(C1=CC=CC=C1Cl)N2CCC3=C(C2)C=CS3 |
| Canonical SMILES | CC1(C2CCC1(C(=O)C2)CS(=O)(=O)O)C.COC(=O)C(C1=CC=CC=C1Cl)N2CCC3=C(C2)C=CS3 |
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